Cas no 159853-36-8 (2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one)

2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one structure
159853-36-8 structure
Product Name:2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one
CAS No:159853-36-8
MF:C20H14O3
MW:302.323365688324
CID:2032124
PubChem ID:638391
Update Time:2025-04-21

2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one
    • 2-hydroxy-4-(p-methoxyphenyl)-phenalen-1-one
    • 4'-methoxyirenolone
    • 4'-O-Methylirenolone
    • 2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one
    • 2-hydroxy-4-(4-methoxyphenyl)phenalen-1-one
    • AKOS032949146
    • InChI=1/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H
    • 2-hydroxy-4-(4'-methoxyphenyl)-1h-phenalen-1-one
    • 159853-36-8
    • 1H-phenalen-1-one, 2-hydroxy-4-(4-methoxyphenyl)-
    • DTXSID10348561
    • CS-0159019
    • Inchi: 1S/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H3
    • InChI Key: PVZKBQMWQRUUFI-UHFFFAOYSA-N
    • SMILES: OC1C(C2C=CC=C3C=CC(C4C=CC(=CC=4)OC)=C(C=1)C3=2)=O

Computed Properties

  • Exact Mass: 302.09400
  • Monoisotopic Mass: 302.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Red powder
  • Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 555.8±50.0 °C at 760 mmHg
  • Flash Point: 207.1±23.6 °C
  • Solubility: Insuluble (7.6E-4 g/L) (25 ºC),
  • PSA: 46.53000
  • LogP: 4.61060
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-hydroxy-4-(4'-methoxyphenyl)phenalen-1-one Security Information

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